9-[(5-hydroxy-2-pyrazinyl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol

• IUPAC Name: 5-(5-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carbonyl)-1H-pyrazin-2-one
• InChI: InChI=1S/C14H19N3O4/c18-11-2-1-7-21-14(11)3-5-17(6-4-14)13(20)10-8-16-12(19)9-15-10/h8-9,11,18H,1-7H2,(H,16,19)
• InChI Key: KCHOPMLUZHBNLA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2(CCN(CC2)C(=O)C3=CNC(=O)C=N3)OC1)O
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

Synthesis Analysis

The synthesis of spirocyclic derivatives, such as 9-[(5-hydroxy-2-pyrazinyl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol, often involves cascade cyclization processes. For instance, a novel Prins cascade process has been developed for the synthesis of related 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, showcasing the complexity and innovation in synthesizing such compounds (Reddy et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds within the 1,7-dioxaspiro[5.5]undecane family, to which our compound of interest closely relates, has been elucidated using techniques like X-ray crystallography. These studies reveal intricate details about the spatial arrangement and conformation of the molecule, including the position of hydroxy groups and the configuration of the spirocyclic framework (Brimble et al., 1997).

Chemical Reactions and Properties

Spirocyclic compounds, akin to 9-[(5-hydroxy-2-pyrazinyl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol, participate in a variety of chemical reactions, reflecting their reactivity and functional group compatibility. The synthesis of related compounds often involves key transformations like ketalization, hydroformylation, and ring transformation through catalytic reactions, demonstrating the chemical versatility of these structures (Pardhasaradhi et al., 1998).